4-Chloro-6-methyl-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine hydrochloride

• Molecular Formula: C13H11Cl2N3
• Molecular Weight: 280.15 g/mol
• IUPAC Name: 4-chloro-6-methyl-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine;hydrochloride
• InChI: InChI=1S/C13H10ClN3.ClH/c1-8-7-10-11(14)16-12(17-13(10)15-8)9-5-3-2-4-6-9;/h2-7H,1H3,(H,15,16,17);1H
• InChI Key: JOLOFLLCSVOAKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)N=C(N=C2Cl)C3=CC=CC=C3.Cl

Description

4-Chloro-6-methyl-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine hydrochloride is a useful research compound. Its molecular formula is C13H11Cl2N3 and its molecular weight is 280.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A heterogeneous mixture of 4 (4.0 g, 17.76 mmol) and phosphorus oxychloride (125 mL) was heated to reflux. After 14 h the homogeneous solution was cooled to room temperature and concentrated in vacuo yielding a black oil. Water was added to the oil and the mixture was warmed. The resulting solid was filtered, washed with water and dried at room temperature to yield 4.22 g of a brown solid (97%). 1H NMR (200 MHz, DMSO-d6): δ 2.43 (s, 3H), 6.31 (s, 1H), 7.49 (m, 3H), 8.34 (m, 2H).